Cas no 1805532-19-7 (2-(Aminomethyl)-3-(difluoromethyl)-4-fluoropyridine-6-acetic acid)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-4-fluoropyridine-6-acetic acid
• CAS No: 1805532-19-7
• MF: C₉H₉F₃N₂O₂
• MW: 234.175172567368
• CID: 4885268
• Update Time: 2025-11-05

2-(Aminomethyl)-3-(difluoromethyl)-4-fluoropyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)-4-fluoropyridine-6-acetic acid

• Inchi： 1S/C9H9F3N2O2/c10-5-1-4(2-7(15)16)14-6(3-13)8(5)9(11)12/h1,9H,2-3,13H2,(H,15,16)
• InChI Key： OPTAARMXIBNDJY-UHFFFAOYSA-N
• SMILES： FC1C=C(CC(=O)O)N=C(CN)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: -2.3
• Topological Polar Surface Area: 76.2

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-4-fluoropyridine-6-acetic acid

2-(Aminomethyl)-3-(difluoromethyl)-4-fluoropyridine-6-acetic Acid: A Comprehensive Overview

The compound 2-(Aminomethyl)-3-(difluoromethyl)-4-fluoropyridine-6-acetic Acid (CAS No. 1805532-19-7) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with substituted groups that confer specific functional properties. The presence of an aminomethyl group, a difluoromethyl group, and a fluorine atom on the pyridine ring, along with an acetic acid moiety, makes this compound a versatile building block for advanced chemical synthesis.

Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The aminomethyl group contributes to hydrogen bonding capabilities, enhancing the compound's ability to interact with biological targets. Meanwhile, the difluoromethyl group introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its reactivity. The fluorine atom further enhances the molecule's stability and bioavailability, making it an attractive candidate for therapeutic applications.

The synthesis of 2-(Aminomethyl)-3-(difluoromethyl)-4-fluoropyridine-6-acetic Acid involves a series of intricate chemical reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and acetylation processes. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern pharmaceutical standards. The use of advanced catalytic systems and green chemistry principles has also been explored to minimize environmental impact during synthesis.

In terms of biological activity, this compound has shown promising results in preclinical studies. It exhibits selective inhibition against certain kinases, which are key enzymes involved in cellular signaling pathways. This selectivity is attributed to the precise arrangement of functional groups on the pyridine ring, which allows for optimal binding to target proteins. Additionally, the acetic acid moiety plays a crucial role in modulating the compound's pharmacokinetic properties, such as absorption and distribution within the body.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding modes with various biological targets, further validating its potential as a lead compound in drug development. Furthermore, high-throughput screening techniques have been employed to assess its activity against a wide range of disease-relevant targets, including cancer-related kinases and inflammatory mediators.

From an agricultural perspective, this compound has also shown promise as a potential herbicide or fungicide. Its ability to inhibit key enzymes involved in plant metabolism or fungal growth makes it a valuable candidate for crop protection products. Field trials conducted under controlled conditions have demonstrated its efficacy in controlling invasive weed species without significant adverse effects on non-target organisms.

In conclusion, 2-(Aminomethyl)-3-(difluoromethyl)-4-fluoropyridine-6-acetic Acid (CAS No. 1805532-19-7) represents a cutting-edge molecule with diverse applications across multiple industries. Its unique structure, combined with recent advancements in synthetic and computational techniques, positions it as a key player in the development of innovative solutions for healthcare and agriculture. As research continues to uncover its full potential, this compound is poised to make significant contributions to both scientific progress and practical applications.